Cas no 50848-60-7 (1,4-Benzenediol, 2-bromo-6-methyl-)
50848-60-7 structure
Product Name:1,4-Benzenediol, 2-bromo-6-methyl-
CAS No:50848-60-7
MF:C7H7BrO2
MW:203.033281564713
CID:363930
PubChem ID:11183295
Update Time:2025-04-19
1,4-Benzenediol, 2-bromo-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediol, 2-bromo-6-methyl-
- 2-bromo-6-methylbenzene-1,4-diol
- SCHEMBL17659001
- 50848-60-7
- BS-32501
- DTXSID30457947
-
- Inchi: 1S/C7H7BrO2/c1-4-2-5(9)3-6(8)7(4)10/h2-3,9-10H,1H3
- InChI Key: KMACURGSVMIRPL-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(C)=C1O)O
Computed Properties
- Exact Mass: 201.96291
- Monoisotopic Mass: 201.96294g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,4-Benzenediol, 2-bromo-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI51421-1g |
2-Bromo-6-methylbenzene-1,4-diol |
50848-60-7 | 98% | 1g |
$204.00 | 2024-04-19 | |
| A2B Chem LLC | AI51421-5g |
2-Bromo-6-methylbenzene-1,4-diol |
50848-60-7 | 98% | 5g |
$684.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737015-1g |
2-Bromo-6-methylbenzene-1,4-diol |
50848-60-7 | 98% | 1g |
¥1856.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737015-5g |
2-Bromo-6-methylbenzene-1,4-diol |
50848-60-7 | 98% | 5g |
¥8211.00 | 2024-05-11 | |
| abcr | AB603291-250mg |
2-Bromo-6-methylbenzene-1,4-diol; . |
50848-60-7 | 250mg |
€176.40 | 2024-07-19 | ||
| abcr | AB603291-1g |
2-Bromo-6-methylbenzene-1,4-diol; . |
50848-60-7 | 1g |
€300.10 | 2024-07-19 | ||
| abcr | AB603291-5g |
2-Bromo-6-methylbenzene-1,4-diol; . |
50848-60-7 | 5g |
€939.10 | 2024-07-19 | ||
| abcr | AB603291-10g |
2-Bromo-6-methylbenzene-1,4-diol; . |
50848-60-7 | 10g |
€1557.80 | 2024-07-19 | ||
| 1PlusChem | 1P00I9KT-5g |
1,4-Benzenediol, 2-bromo-6-methyl- |
50848-60-7 | 98% | 5g |
$727.00 | 2025-02-28 | |
| 1PlusChem | 1P00I9KT-1g |
1,4-Benzenediol, 2-bromo-6-methyl- |
50848-60-7 | 98% | 1g |
$211.00 | 2025-02-28 |
1,4-Benzenediol, 2-bromo-6-methyl- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
50848-60-7 (1,4-Benzenediol, 2-bromo-6-methyl-) Related Products
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